2-imidazo[1,2-a]pyridin-2-yl-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-imidazo[1,2-a]pyridin-2-yl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C18H19N3O/c1-12-8-13(2)18(14(3)9-12)20-17(22)10-15-11-21-7-5-4-6-16(21)19-15/h4-9,11H,10H2,1-3H3,(H,20,22)
• InChI Key: PDLWNFRWLISTLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CC2=CN3C=CC=CC3=N2)C
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

2-imidazo[1,2-a]pyridin-2-yl-N-(2,4,6-trimethylphenyl)acetamide, commonly known as TAK-659, is a small molecule inhibitor that targets the spleen tyrosine kinase (SYK). SYK is a non-receptor tyrosine kinase that plays a key role in B-cell receptor signaling and is involved in various immune cell functions. TAK-659 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of B-cell malignancies and autoimmune diseases.

Mechanism of Action

TAK-659 exerts its pharmacological effects by selectively inhibiting 2-imidazo[1,2-a]pyridin-2-yl-N-(2,4,6-trimethylphenyl)acetamide, a key regulator of B-cell receptor signaling. By inhibiting 2-imidazo[1,2-a]pyridin-2-yl-N-(2,4,6-trimethylphenyl)acetamide, TAK-659 prevents the activation of downstream signaling pathways that are essential for B-cell survival and proliferation. TAK-659 has also been shown to inhibit other immune cell functions, including the activation of T cells and the production of cytokines.
Biochemical and Physiological Effects:
TAK-659 has been shown to have several biochemical and physiological effects in preclinical studies. These include the inhibition of B-cell receptor signaling, the suppression of inflammatory cytokine production, and the induction of apoptosis in B-cell malignancies. TAK-659 has also been shown to have immunomodulatory effects, including the inhibition of T-cell activation and the suppression of antigen presentation.

Advantages and Limitations for Lab Experiments

TAK-659 has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to have high selectivity for 2-imidazo[1,2-a]pyridin-2-yl-N-(2,4,6-trimethylphenyl)acetamide, which reduces the potential for off-target effects. However, TAK-659 has some limitations, including its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on TAK-659. These include the evaluation of its efficacy in clinical trials for the treatment of B-cell malignancies and autoimmune diseases. Further studies are also needed to elucidate the mechanisms of action of TAK-659 and to identify potential biomarkers for patient selection. Additionally, the development of more potent and selective 2-imidazo[1,2-a]pyridin-2-yl-N-(2,4,6-trimethylphenyl)acetamide inhibitors based on the structure of TAK-659 may lead to the discovery of new therapeutic agents for the treatment of immune-related diseases.

Synthesis Methods

The synthesis of TAK-659 involves several steps, including the preparation of the imidazo[1,2-a]pyridine core, the introduction of the N-(2,4,6-trimethylphenyl)acetamide moiety, and the final purification and isolation of the compound. The detailed synthesis method has been described in several scientific publications.

Scientific Research Applications

TAK-659 has been extensively studied for its potential therapeutic applications in various diseases. In preclinical studies, TAK-659 has shown efficacy in inhibiting the growth and survival of B-cell malignancies, including chronic lymphocytic leukemia, mantle cell lymphoma, and diffuse large B-cell lymphoma. TAK-659 has also been shown to have immunomodulatory effects, including the inhibition of B-cell receptor signaling and the suppression of inflammatory cytokine production.